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Compound of Interest

Compound Name: 5-ROX-SE

Cat. No.: B15597528 Get Quote

Introduction

5-Carboxy-X-rhodamine, succinimidyl ester (5-ROX, SE) is an amine-reactive fluorescent dye

widely utilized in biotechnology and drug development for labeling biomolecules.[1] As a

succinimidyl ester, it readily forms stable covalent amide bonds with primary amino groups

found on proteins, peptides, and amine-modified oligonucleotides.[2] This property makes it an

invaluable tool for creating fluorescently tagged probes used in applications such as automated

DNA sequencing, fluorescence resonance energy transfer (FRET), and immunoassays.[3][4]

Compared to other rhodamines, ROX dyes can be unstable, requiring careful handling and

storage to prevent degradation.[5][6] This document provides a detailed protocol for the

preparation, handling, and storage of a 5-ROX-SE stock solution to ensure optimal

performance in labeling experiments.

Quantitative Data Summary
The key properties of 5-ROX, SE are summarized in the table below for quick reference.
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Parameter Value

Full Chemical Name 5-Carboxy-X-rhodamine, N-succinimidyl ester

Molecular Weight ~631.68 g/mol [3]

Appearance Dark red solid[6]

Excitation Maximum (λex) 575 - 578 nm[3][6]

Emission Maximum (λem) 602 - 604 nm[3][6]

Recommended Solvents
Anhydrous Dimethyl Sulfoxide (DMSO) or

Dimethylformamide (DMF)[3]

Recommended Stock Conc. 1 - 10 mM[7]

Storage (Solid) -20°C, desiccated and protected from light.[3][8]

Storage (in Solvent)

-20°C for up to 1 month; -80°C for up to 6

months. Protect from light and avoid repeated

freeze-thaw cycles.[9][10]

Experimental Protocols
Materials and Equipment Required

5-ROX, SE (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO) or high-quality, amine-free Dimethylformamide (DMF)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

-20°C and -80°C freezers for storage

Protocol: Preparation of a 10 mM 5-ROX-SE Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution, a common concentration for

labeling reactions.

Calculation: To determine the volume of solvent needed, use the following formula based on

the mass of the 5-ROX-SE powder provided by the manufacturer.

Volume (µL) = [Mass of 5-ROX-SE (mg) / 631.68 ( g/mol )] x 100,000

Example: For 1 mg of 5-ROX-SE: Volume (µL) = [1 mg / 631.68] x 100,000 ≈ 158.3 µL of

anhydrous DMSO.

Step-by-Step Procedure:

Equilibration: Before opening, allow the vial of 5-ROX-SE powder to warm to room

temperature for approximately 15-20 minutes. This prevents moisture from condensing on

the powder, which can hydrolyze the reactive succinimidyl ester.

Solvent Addition: Briefly centrifuge the vial to ensure all the lyophilized powder is at the

bottom. Using a calibrated pipette, add the calculated volume of anhydrous DMSO (or DMF)

to the vial.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until all the powder is

completely dissolved. The solution should be clear and dark red.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the dye,

aliquot the stock solution into smaller, single-use volumes in low-protein-binding

microcentrifuge tubes.[9]

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[9] Always protect the solution from light by wrapping the

tubes in aluminum foil or using amber-colored tubes.

Critical Handling Notes:

Solvent Quality: Use only high-quality, anhydrous grade DMSO or DMF. Hygroscopic or

lower-grade solvents can contain water and amine impurities that will degrade the 5-ROX-
SE.[9]
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Light Sensitivity: 5-ROX-SE is photolabile. All steps involving the dye should be performed

with minimal exposure to light.

Stability in Solution: Aqueous solutions of 5-ROX-SE are not stable and should be prepared

immediately before use. The succinimidyl ester moiety is susceptible to hydrolysis, especially

at basic pH.

Visualized Workflows
The following diagrams illustrate the key processes for preparing the stock solution and its

subsequent use in a typical labeling reaction.
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Stock Solution Preparation Workflow

Start

Equilibrate 5-ROX-SE Vial
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Workflow for preparing 5-ROX-SE stock solution.
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General Amine Labeling Workflow
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General workflow for labeling biomolecules using a 5-ROX-SE stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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